3-[2-(1-Methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid

• IUPAC Name: 3-[2-(1-methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid
• InChI: InChI=1S/C10H13NO3/c1-10(4-5-10)9-11-6-7(14-9)2-3-8(12)13/h6H,2-5H2,1H3,(H,12,13)
• InChI Key: NVRJGWJGTZUBCY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C2=NC=C(O2)CCC(=O)O
• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol

Description

3-[2-(1-Methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid, also known as MCPA, is a synthetic organic compound that belongs to the class of herbicides. It is widely used in agriculture to control the growth of broadleaf weeds in crops such as cereals, grasslands, and pastures. MCPA is a highly effective herbicide that has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

3-[2-(1-Methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid works by disrupting the normal function of auxins, which are plant hormones that regulate growth and development. It specifically targets the enzyme responsible for the biosynthesis of auxins, leading to a reduction in their concentration and subsequent inhibition of plant growth. 3-[2-(1-Methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid is highly selective for broadleaf weeds and has little to no effect on grasses, making it an effective herbicide for use in crops.
Biochemical and Physiological Effects:
3-[2-(1-Methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid has a range of biochemical and physiological effects on plants, including inhibition of cell elongation, reduction in chlorophyll content, and alteration of gene expression. It has also been shown to affect the activity of enzymes involved in the biosynthesis of plant hormones, leading to changes in the balance of hormones within the plant.

Advantages and Limitations for Lab Experiments

3-[2-(1-Methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid has several advantages for use in lab experiments, including its high selectivity for broadleaf weeds and its well-characterized mechanism of action. However, its use is limited by its toxicity and potential environmental impact, as well as the need for careful handling and disposal of the compound.

Future Directions

There are several potential future directions for research on 3-[2-(1-Methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid, including the development of new herbicides based on its mechanism of action, the investigation of its potential as a tool for studying plant hormone signaling pathways, and the exploration of its impact on non-target organisms and the environment. Further research is needed to fully understand the potential applications and limitations of 3-[2-(1-Methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid in scientific research.

Synthesis Methods

3-[2-(1-Methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid can be synthesized by the reaction of 2-chloro-1-methylcyclopropene with sodium hydroxide, followed by the reaction of the resulting compound with 5-aminooxazole and propanoic acid. The synthesis of 3-[2-(1-Methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid is a complex process that requires careful handling of the reagents and strict adherence to safety protocols.

Scientific Research Applications

3-[2-(1-Methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid has been extensively studied for its potential applications in scientific research, particularly in the field of plant physiology and biochemistry. It has been shown to have a significant impact on the growth and development of plants, and its mechanism of action has been studied in detail. 3-[2-(1-Methylcyclopropyl)-1,3-oxazol-5-yl]propanoic acid has also been used as a tool to investigate the role of plant hormones in growth and development.